ethyl 6-bromo-5-hydroxy-1-phenyl-2-(1-piperidinylmethyl)-1H-indole-3-carboxylate

• IUPAC Name: ethyl 6-bromo-5-hydroxy-1-phenyl-2-(piperidin-1-ylmethyl)indole-3-carboxylate
• InChI: InChI=1S/C23H25BrN2O3/c1-2-29-23(28)22-17-13-21(27)18(24)14-19(17)26(16-9-5-3-6-10-16)20(22)15-25-11-7-4-8-12-25/h3,5-6,9-10,13-14,27H,2,4,7-8,11-12,15H2,1H3
• InChI Key: FKAVNQSRRWODIF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C2=CC(=C(C=C21)O)Br)C3=CC=CC=C3)CN4CCCCC4
• Molecular Formula: C23H25BrN2O3
• Molecular Weight: 457.4 g/mol

Description

Ethyl 6-bromo-5-hydroxy-1-phenyl-2-(1-piperidinylmethyl)-1H-indole-3-carboxylate, also known as BRD-K68174588, is a chemical compound that has been widely studied for its potential applications in scientific research.

Mechanism of Action

Ethyl 6-bromo-5-hydroxy-1-phenyl-2-(1-piperidinylmethyl)-1H-indole-3-carboxylate8 acts by inhibiting the activity of certain enzymes, including HDAC6 and HSP90, which are involved in various cellular processes such as protein degradation and cell cycle regulation. By inhibiting these enzymes, ethyl 6-bromo-5-hydroxy-1-phenyl-2-(1-piperidinylmethyl)-1H-indole-3-carboxylate8 can induce cell death in cancer cells and prevent the accumulation of toxic proteins in neurodegenerative diseases.
Biochemical and Physiological Effects:
ethyl 6-bromo-5-hydroxy-1-phenyl-2-(1-piperidinylmethyl)-1H-indole-3-carboxylate8 has been shown to have several biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of tumor growth, and the prevention of protein aggregation in neurodegenerative diseases. It has also been shown to have anti-inflammatory effects and can modulate the immune response.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 6-bromo-5-hydroxy-1-phenyl-2-(1-piperidinylmethyl)-1H-indole-3-carboxylate8 in lab experiments is its high potency and selectivity for its target enzymes. However, the compound has limited solubility in water, which can make it difficult to use in certain experiments. Additionally, the compound has not been extensively studied in vivo, which limits its potential applications in animal models.

Future Directions

For research on ethyl 6-bromo-5-hydroxy-1-phenyl-2-(1-piperidinylmethyl)-1H-indole-3-carboxylate8 include studying its potential use in combination with other drugs for the treatment of cancer and neurodegenerative diseases. Additionally, further research is needed to determine the optimal dosage and administration of the compound in vivo. Finally, more studies are needed to fully understand the mechanism of action of ethyl 6-bromo-5-hydroxy-1-phenyl-2-(1-piperidinylmethyl)-1H-indole-3-carboxylate8 and its potential applications in other diseases and conditions.

Scientific Research Applications

Ethyl 6-bromo-5-hydroxy-1-phenyl-2-(1-piperidinylmethyl)-1H-indole-3-carboxylate8 has been widely used in scientific research as a potential drug candidate for the treatment of various diseases. It has been shown to have anticancer properties by inhibiting the growth of cancer cells and inducing apoptosis. Additionally, it has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.